Cas no 2034444-26-1 (1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one)

1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one structure
2034444-26-1 structure
Product Name:1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one
CAS No:2034444-26-1
MF:C14H17N5O2
MW:287.3171
CID:5351411
Update Time:2025-09-21

1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone
    • 1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
    • 1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one
    • Inchi: 1S/C14H17N5O2/c1-11-3-4-13(17-16-11)21-12-5-8-18(9-12)14(20)10-19-7-2-6-15-19/h2-4,6-7,12H,5,8-10H2,1H3
    • InChI Key: SGCMCKHPSWQJQA-UHFFFAOYSA-N
    • SMILES: O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C([H])([H])N2C([H])=C([H])C([H])=N2)=O)C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 367
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.1

1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6489-0844-5mg
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F6489-0844-10mg
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1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one Related Literature

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